Cas no 1309980-17-3 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide
• CAS No: 1309980-17-3
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• CID: 1077420
• PubChem ID: 49757997
• Update Time: 2025-10-28

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide
• 1H-Indole-7-carboxaMide, 4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-6249849
• 1309980-17-3
• DA-17538
• Z2044789000
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide
• AKOS015842298
• CDBCKLFUUVFESS-UHFFFAOYSA-N

• MDL： MFCD12547330
• Inchi： 1S/C15H19BN2O3/c1-14(2)15(3,4)21-16(20-14)11-6-5-10(13(17)19)12-9(11)7-8-18-12/h5-8,18H,1-4H3,(H2,17,19)
• InChI Key： CDBCKLFUUVFESS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(N)=O)C3=C2C=CN3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1488726g/mol
• Monoisotopic Mass: 286.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide (CAS No. 1309980-17-3): A Comprehensive Overview

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide, identified by the CAS registry number 1309980-17-3, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of boron-containing heterocycles and indole derivatives, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by an indole ring system substituted at the 7-position with a carboxamide group and at the 4-position with a tetramethyl-dioxaborolane moiety. The indole core is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the dioxaborolane group introduces unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality.

Recent studies have highlighted the importance of such boron-containing compounds in medicinal chemistry and materials science. The dioxaborolane moiety is known to act as a bioisostere for other functional groups, potentially enhancing drug-like properties such as solubility and bioavailability. Additionally, the indole ring system is a well-known scaffold in drug discovery due to its ability to interact with various biological targets through hydrogen bonding and π-stacking interactions.

In terms of synthesis, this compound can be prepared via a variety of methods, including palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. These methods allow for precise control over the substitution pattern on the indole ring and the dioxaborolane group. The use of such catalytic processes aligns with current trends toward sustainable and efficient chemical synthesis methods.

The applications of this compound are diverse and span across multiple disciplines. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. In materials science, its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

One of the most promising aspects of this compound is its potential role in boron-based theranostics—combining diagnostic imaging with therapeutic treatment. The boron atom within the dioxaborolane group can act as a platform for boron neutron capture therapy (BNCT), offering targeted treatment options for cancerous cells while minimizing damage to healthy tissues.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity using density functional theory (DFT) calculations. These studies provide insights into its stability under different conditions and its interaction with biological systems at the molecular level.

In conclusion, the compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxamide (CAS No. 1309980-17-3) represents a significant advancement in modern organic chemistry due to its versatile structure and wide-ranging applications across multiple scientific domains.